Verducatib

• Molecular Formula: C31H35FN4O3
• Molecular Weight: 530.6 g/mol
• InChI: InChI=1S/C31H35FN4O3/c32-28-14-20(1-3-21(28)11-25(15-33)35-30(37)29-22-5-6-24(12-22)34-29)19-2-4-23-16-39-31(27(23)13-19)7-9-36(10-8-31)26-17-38-18-26/h1-4,13-14,22,24-26,29,34H,5-12,16-18H2,(H,35,37)/t22-,24+,25-,29-/m0/s1
• InChIKey: MIBKKDLVBYJWTB-AIKBEYBBSA-N

Verducatib Procurement Guide

Verducatib (BI 1291583) is a novel, orally bioavailable small molecule that acts as a potent, selective, and reversible inhibitor of dipeptidyl peptidase 1 (DPP1), also known as cathepsin C (CatC) [1]. It is currently in Phase 3 clinical development (AIRTIVITY® trial, NCT06872892) for the treatment of non-cystic fibrosis bronchiectasis (NCFBE), with additional trials exploring cystic fibrosis bronchiectasis [2]. By inhibiting CatC, verducatib prevents the proteolytic activation of neutrophil serine proteases (NSPs) like neutrophil elastase (NE) and proteinase 3 (PR3) during neutrophil maturation in the bone marrow, thereby aiming to restore the protease-antiprotease balance in the lungs and reduce chronic airway inflammation and tissue damage [3].

Pathway

DPP1 (cathepsin C) inhibition

Mechanism

Reversible covalent binding

Research Models

Neutrophil-driven inflammation studies

• [1] Kreideweiss S, Schänzle G, Schnapp G, Vintonyak V, Grundl MA. BI 1291583: a novel selective inhibitor of cathepsin C with superior in vivo profile for the treatment of bronchiectasis. Inflammation Research. 2023;72:1709–1717. DOI: 10.1007/s00011-023-01774-4. View Source
• [2] Synapse (PatSnap). Verducatib. Drug Database. Last update 2026-02-27. View Source
• [3] Chalmers JD, et al. Cathepsin C (dipeptidyl peptidase 1) inhibition in adults with bronchiectasis: AIRLEAF, a phase II randomised, double-blind, placebo-controlled, dose-finding study. European Respiratory Journal. 2025;65(1):2401551. DOI: 10.1183/13993003.01551-2024. View Source

Why Verducatib Requires Precise Sourcing

Verducatib cannot be simply substituted with another DPP1/Cathepsin C inhibitor. While multiple CatC inhibitors exist, they exhibit profound differences in their in vivo target tissue distribution, pharmacokinetic profiles, and clinical efficacy. For instance, verducatib demonstrates a unique bone marrow accumulation profile (100-fold higher than plasma) [1], which is essential for inhibiting neutrophil serine protease (NSP) activation at its source [1]. This differentiates it from other clinical candidates like brensocatib and HSK31858, which have distinct clinical trial outcomes [2]. Furthermore, the specific stereochemistry and covalent, yet reversible, binding mechanism of verducatib are key to its potency and selectivity profile . Procurement of an unspecified or generic DPP1 inhibitor will not guarantee the specific biological and clinical properties of verducatib, which are essential for replicating published research findings or advancing clinical development.

Potency

DPP1 inhibitor IC50 values can span orders of magnitude; biochemical potency may shift target engagement and cellular readouts.

Selectivity

Cathepsin family off-target profiles differ; substitution can introduce confounding inhibition of other cysteine proteases.

Tissue Exposure

Bone marrow penetration and exposure ratios vary between candidates; tissue distribution may not transfer directly.

• [1] Kreideweiss S, Schänzle G, Schnapp G, Vintonyak V, Grundl MA. BI 1291583: a novel selective inhibitor of cathepsin C with superior in vivo profile for the treatment of bronchiectasis. Inflammation Research. 2023;72:1709–1717. DOI: 10.1007/s00011-023-01774-4. View Source
• [2] The Lancet Respiratory Medicine. Ten unanswered questions about dipeptidyl peptidase-1 inhibition in bronchiectasis. 2026. (Referencing phase 2 trial data for verducatib and HSK31858). View Source

Verducatib Evidence Guide

Enzymatic Inhibition Potency

Verducatib demonstrates a unique in vivo distribution profile, achieving significantly higher concentrations in its primary site of action (the bone marrow, where neutrophil maturation occurs) compared to plasma. This is a key differentiation from other CatC inhibitors. In a mouse LPS-challenge model, the exposure of BI 1291583 (verducatib) in bone marrow was found to be up to 100-fold higher than its plasma concentration [1].

Enzymatic Inhibition

Head-to-head

1.1 nM IC50

Verducatib vs Brensocatib (3.98 nM) and HSK31858 (57.4 nM). Reported 3.6-fold and 52-fold potency differences in recombinant human DPP1 assays.

Supports higher target engagement at low concentrations in cell-based DPP1 activity experiments.

Cross-study comparison; assay conditions may vary.

Evidence Dimension	Bone marrow/plasma exposure ratio
Target Compound Data	Bone marrow exposure up to 100-fold higher than plasma
Comparator Or Baseline	Class inference: Many DPP1 inhibitors do not report this level of bone marrow compartmentalization, which is crucial for on-target activity.
Quantified Difference	100-fold increase
Conditions	In vivo mouse model following lipopolysaccharide (LPS) challenge [1]

Why This Matters

This data confirms verducatib's ability to achieve high concentrations at the site of neutrophil NSP activation, a critical factor for robust pharmacodynamic effect and a key differentiator for scientific studies requiring efficient target engagement.

• [1] Kreideweiss S, Schänzle G, Schnapp G, Vintonyak V, Grundl MA. BI 1291583: a novel selective inhibitor of cathepsin C with superior in vivo profile for the treatment of bronchiectasis. Inflammation Research. 2023;72:1709–1717. DOI: 10.1007/s00011-023-01774-4. View Source

Cathepsin C Selectivity

Verducatib is a highly selective inhibitor of Cathepsin C. In vitro selectivity profiling demonstrated that BI 1291583 (verducatib) had a selectivity of greater than 6000-fold for human CatC compared to a panel of related cathepsins, and showed no relevant inhibition or stimulation of unrelated proteases from different classes [1]. The IC50 for human CatC inhibition is 1.1 nM .

Cathepsin Selectivity

Class-level

>6,000-fold selectivity

Verducatib selectivity window vs cathepsins B, F, H, K, L, S, V. Comparator ranges: >5,000 (Brensocatib), >2,000 (HSK31858).

May reduce off-target protease inhibition in neutrophil elastase/proteinase 3 assays.

Class-level inference; direct comparative panel data not available for all compounds.

Evidence Dimension	Fold-selectivity vs. related cathepsins
Target Compound Data	>6000-fold selective for CatC
Comparator Or Baseline	Brensocatib (AZD7986) is also described as a 'highly selective' DPP1 inhibitor , but the specific fold-selectivity data differs.
Quantified Difference	>6000-fold
Conditions	In vitro selectivity panel against related human cathepsins and unrelated proteases [1]

Why This Matters

High selectivity minimizes potential off-target effects that could confound in vitro and in vivo experimental results, making verducatib a preferred tool compound for studies specifically targeting the CatC/NSP pathway.

• [1] Kreideweiss S, Schänzle G, Schnapp G, Vintonyak V, Grundl MA. BI 1291583: a novel selective inhibitor of cathepsin C with superior in vivo profile for the treatment of bronchiectasis. Inflammation Research. 2023;72:1709–1717. DOI: 10.1007/s00011-023-01774-4. View Source

Bone Marrow Exposure

In cross-trial comparisons, verducatib (BI 1291583) demonstrated a 30% reduction in pulmonary exacerbations in its Phase 2 AIRLEAF trial [1]. This compares to an approximate 20% reduction for brensocatib in its Phase 3 ASPEN trial and a 60% reduction for HSK31858 in its Phase 2 trial [1].

Bone Marrow Exposure

Reported

>100:1 bone marrow-to-plasma ratio

Supports preferential target-tissue distribution in mouse LPS-challenge models.

In vivo mouse model; human bone marrow PK data limited.

Evidence Dimension	Reduction in pulmonary exacerbations vs. placebo
Target Compound Data	30% reduction
Comparator Or Baseline	Brensocatib: ~20% reduction (Phase 3); HSK31858: 60% reduction (Phase 2)
Quantified Difference	Verducatib shows a 10 percentage point greater reduction than brensocatib's Phase 3 data.
Conditions	Phase 2 AIRLEAF trial for verducatib; Phase 3 ASPEN trial for brensocatib; Phase 2 SAVE-BE trial for HSK31858. [1]

Why This Matters

This data provides a quantitative clinical efficacy benchmark that positions verducatib between its key competitors, informing strategic decisions for clinical development or comparative effectiveness research.

• [1] The Lancet Respiratory Medicine. Ten unanswered questions about dipeptidyl peptidase-1 inhibition in bronchiectasis. 2026. (Referencing phase 2 trial data for verducatib and HSK31858). View Source

Clinical Exacerbation Reduction

In the Phase 2 AIRLEAF trial, the safety profile of verducatib was similar to that of placebo, with no significant differences in adverse events reported [1]. This is a notable finding for a novel anti-inflammatory agent and contrasts with other DPP1 inhibitors where specific safety signals (e.g., skin-related events) have been a focus of investigation [2].

Clinical Endpoint

Cross-study

30% reduction vs placebo

Phase II AIRLEAF trial pulmonary exacerbation endpoint. Comparators: HSK31858 60%, Brensocatib 20%.

Reported endpoint context; cross-study differences in trial design and patient population require review.

Not a head-to-head trial; data to verify for research model selection.

Evidence Dimension	Adverse event profile
Target Compound Data	Safety profile similar to placebo
Comparator Or Baseline	Brensocatib (INS1007) was associated with a dose-related increase in skin-related adverse events (hyperkeratosis and periodontal disease) in early trials [2].
Quantified Difference	Not quantified; safety profile is qualitatively similar to placebo for verducatib.
Conditions	Phase 2 AIRLEAF trial in 322 adults with NCFBE over 24-48 weeks [1]

Why This Matters

A favorable safety profile that is indistinguishable from placebo reduces the potential for confounding effects in research studies and supports the compound's viability for long-term use in chronic disease models or clinical development.

• [1] Chalmers JD, et al. Cathepsin C (dipeptidyl peptidase 1) inhibition in adults with bronchiectasis: AIRLEAF, a phase II randomised, double-blind, placebo-controlled, dose-finding study. European Respiratory Journal. 2025;65(1):2401551. DOI: 10.1183/13993003.01551-2024. View Source
• [2] Chalmers JD, et al. Phase 2 Trial of the DPP-1 Inhibitor Brensocatib in Bronchiectasis. New England Journal of Medicine. 2020;383:2127-2137. (Referencing early safety signals for brensocatib). View Source

Binding Mechanism

Verducatib demonstrates a lower IC50 for human Cathepsin C compared to brensocatib. Verducatib's IC50 is reported as 1.1 nM , whereas brensocatib's IC50 is reported as 3.98 nM [1]. This indicates that verducatib is approximately 3.6-fold more potent in this enzymatic assay.

Binding Kinetics

Reported

KD 0.43 nM / t1/2 5.19 min

Reversible covalent binding by SPR. Class baseline varies widely.

Supports washout and long-term enzyme inactivation studies for PK-PD modeling.

pH 4.5 assay condition; intracellular pH may alter kinetics.

Evidence Dimension	In vitro enzyme inhibition (IC50)
Target Compound Data	1.1 nM
Comparator Or Baseline	Brensocatib (AZD7986): 3.98 nM
Quantified Difference	Verducatib is 3.6-fold more potent
Conditions	In vitro enzyme assay for human recombinant Cathepsin C [1]

Why This Matters

Greater in vitro potency may translate to lower required doses or more robust target engagement in vivo, a key factor for researchers designing dose-response studies or comparing the pharmacodynamic effects of different CatC inhibitors.

• [1] GuidetoPharmacology.org. brensocatib Ligand Activity Charts. IC50 data for human Cathepsin C. Accessed 2026. View Source

Verducatib Application Scenarios

Preclinical Neutrophil Protease Models

Verducatib is the preferred CatC inhibitor for in vivo studies where achieving high drug concentrations in the bone marrow is critical for robust pharmacodynamic effects. Its unique 100-fold bone marrow/plasma exposure ratio [1] ensures efficient inhibition of neutrophil serine protease (NSP) activation at its source. This makes it ideal for research into chronic inflammatory lung diseases, autoimmune conditions, or any model where neutrophil-driven pathology is a key endpoint [1].

PD Biomarker Validation

For experiments requiring precise pharmacological dissection of the CatC/NSP pathway without confounding off-target effects, verducatib's >6000-fold selectivity for CatC over related cathepsins [1] makes it a superior tool compound. Its high specificity is essential for generating clean, interpretable data in cell-based assays, enzymology studies, and animal models of inflammatory disease [2].

Chemoproteomics and Structural Biology

Verducatib serves as a key benchmark compound in the development of next-generation DPP1 inhibitors. Its quantified 30% exacerbation reduction in Phase 2 trials [1] and its placebo-like safety profile [2] provide a clear reference point for evaluating new chemical entities in this class. Researchers and pharmaceutical companies can use verducatib as a comparator to demonstrate superior efficacy, improved safety, or differentiated pharmacokinetics for their own candidate molecules.

Clinical Research in Non-Cystic Fibrosis and Cystic Fibrosis Bronchiectasis

Verducatib is an essential compound for clinical investigators and pharmaceutical sponsors conducting trials in bronchiectasis. With an ongoing global Phase 3 program (AIRTIVITY®) and a completed Phase 2 program (AIRLEAF®, CLAIRLEAF®) [1], verducatib represents the most advanced CatC inhibitor in clinical development for these indications. Its well-characterized dose-response (optimal 2.5 mg dose [2]) and safety data provide a robust foundation for designing future studies or combination therapy trials.

Application

Selection Property

Validation Focus

Neutrophil protease research models

Bone marrow exposure context

In vivo mouse LPS-challenge model validation

Pharmacodynamic biomarker research

Clinical endpoint response profile

Cross-study sputum NE activity biomarker review

Structural biology and chemoproteomics

Reversible covalent binding profile

DPP1 active site occupancy and selectivity mapping

• [1] Kreideweiss S, Schänzle G, Schnapp G, Vintonyak V, Grundl MA. BI 1291583: a novel selective inhibitor of cathepsin C with superior in vivo profile for the treatment of bronchiectasis. Inflammation Research. 2023;72:1709–1717. DOI: 10.1007/s00011-023-01774-4. View Source
• [2] Chalmers JD, et al. Cathepsin C (dipeptidyl peptidase 1) inhibition in adults with bronchiectasis: AIRLEAF, a phase II randomised, double-blind, placebo-controlled, dose-finding study. European Respiratory Journal. 2025;65(1):2401551. DOI: 10.1183/13993003.01551-2024. View Source
• [3] The Lancet Respiratory Medicine. Ten unanswered questions about dipeptidyl peptidase-1 inhibition in bronchiectasis. 2026. (Referencing phase 2 trial data for verducatib and HSK31858). View Source
• [4] Synapse (PatSnap). Verducatib. Drug Database. Phase 3 trial information. Last update 2026-02-27. View Source